Cas no 1803739-01-6 (2,4-Dimethyl-6-ethoxyanisole)

• Product Name: 2,4-Dimethyl-6-ethoxyanisole
• CAS No: 1803739-01-6
• MF: C₁₁H₁₆O₂
• MW: 180.243543624878
• CID: 5000757
• Update Time: 2025-09-23

2,4-Dimethyl-6-ethoxyanisole Chemical and Physical Properties

Names and Identifiers

• 2,4-Dimethyl-6-ethoxyanisole

• Inchi： 1S/C11H16O2/c1-5-13-10-7-8(2)6-9(3)11(10)12-4/h6-7H,5H2,1-4H3
• InChI Key： FTHXSJWRXPHNTJ-UHFFFAOYSA-N
• SMILES： O(CC)C1=CC(C)=CC(C)=C1OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 147
• XLogP3: 3
• Topological Polar Surface Area: 18.5

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Anisoles

Additional information on 2,4-Dimethyl-6-ethoxyanisole

Recent Advances in the Study of 2,4-Dimethyl-6-ethoxyanisole (CAS: 1803739-01-6) in Chemical Biology and Pharmaceutical Research

2,4-Dimethyl-6-ethoxyanisole (CAS: 1803739-01-6) is a synthetic aromatic compound that has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various applications, including drug development, fragrance synthesis, and material science. The growing interest in this molecule is driven by its versatile chemical properties and its ability to interact with biological systems in a controlled manner. This research briefing aims to provide an overview of the latest findings related to 2,4-Dimethyl-6-ethoxyanisole, focusing on its synthesis, biological activities, and potential therapeutic applications.

Recent studies have highlighted the synthetic pathways and optimization strategies for 2,4-Dimethyl-6-ethoxyanisole. Researchers have developed efficient methods for its production, including catalytic etherification and selective methylation, which have improved yield and purity. These advancements are crucial for scaling up production and ensuring the compound's availability for further research and industrial applications. Additionally, spectroscopic techniques such as NMR and mass spectrometry have been employed to characterize the compound, confirming its structural integrity and purity.

In the realm of biological activities, 2,4-Dimethyl-6-ethoxyanisole has demonstrated notable pharmacological properties. Preliminary in vitro studies suggest that the compound exhibits anti-inflammatory and antioxidant effects, making it a candidate for further investigation in the treatment of chronic inflammatory diseases. Moreover, its interaction with specific cellular receptors has been explored, revealing potential mechanisms of action that could be harnessed for therapeutic purposes. These findings underscore the compound's relevance in drug discovery and its potential to address unmet medical needs.

The application of 2,4-Dimethyl-6-ethoxyanisole in fragrance and flavor industries has also been a focal point of recent research. Its pleasant aromatic profile and stability under various conditions make it an attractive ingredient for perfumery and food additives. Studies have investigated its sensory properties and compatibility with other compounds, paving the way for its commercial use. Furthermore, its role in material science, particularly in the development of polymer additives and coatings, has been explored, highlighting its versatility beyond biological applications.

Despite these promising developments, challenges remain in the widespread adoption of 2,4-Dimethyl-6-ethoxyanisole. Issues such as scalability, cost-effectiveness, and long-term safety profiles need to be addressed through further research. Collaborative efforts between academia and industry will be essential to overcome these hurdles and fully realize the compound's potential. Future studies should focus on elucidating its pharmacokinetics, toxicity, and efficacy in vivo to ensure its suitability for clinical and industrial use.

In conclusion, 2,4-Dimethyl-6-ethoxyanisole (CAS: 1803739-01-6) represents a compound of significant interest in chemical biology and pharmaceutical research. Its diverse applications, from drug development to industrial uses, highlight its versatility and potential impact. Continued research and innovation will be key to unlocking its full potential and addressing the challenges associated with its use. This briefing serves as a foundation for further exploration and discussion among professionals in the field.